Cas no 100677-88-1 (3-(4-Bromophenyl)-6-methylpyridazine)

3-(4-Bromophenyl)-6-methylpyridazine is a brominated pyridazine derivative with a molecular formula of C₁₁H₉BrN₂. This compound features a pyridazine core substituted with a methyl group at the 6-position and a 4-bromophenyl moiety at the 3-position, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables applications in the development of heterocyclic compounds, particularly in medicinal chemistry for designing bioactive molecules. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. High purity and stability under standard conditions make it suitable for precise synthetic applications.

3-(4-Bromophenyl)-6-methylpyridazine structure

100677-88-1 structure

Product Name:3-(4-Bromophenyl)-6-methylpyridazine

CAS No:100677-88-1

MF:C₁₁H₉BrN₂

MW:249.106561422348

CID:1096057

PubChem ID:13612448

Update Time:2025-05-28

3-(4-Bromophenyl)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

- 3-(4-bromophenyl)-6-methyl-Pyridazine
- 3-(4-Bromophenyl)-6-methylpyridazine
- AKOS027325443
- SCHEMBL21550488
- O10868
- Pyridazine, 3-(4-bromophenyl)-6-methyl-
- DS-11625
- 100677-88-1
- Inchi： 1S/C11H9BrN2/c1-8-2-7-11(14-13-8)9-3-5-10(12)6-4-9/h2-7H,1H3
- InChI Key： IHDNCSZKAFXECA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CC=C(C)N=N1

Computed Properties

Exact Mass: 247.99491g/mol
Monoisotopic Mass: 247.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 249.11g/mol
XLogP3: 2.6
Topological Polar Surface Area: 25.8Å²

3-(4-Bromophenyl)-6-methylpyridazine Pricemore >>

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Chemenu	CM247272-1g	3-(4-Bromophenyl)-6-methylpyridazine	100677-88-1	95%	1g	$337	2021-08-04
Chemenu	CM247272-5g	3-(4-Bromophenyl)-6-methylpyridazine	100677-88-1	95%	5g	$748	2021-08-04
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Alichem	A029195270-10g	3-(4-Bromophenyl)-6-methylpyridazine	100677-88-1	95%	10g	$1688.00	2023-09-04
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TRC	B998860-250mg	3-(4-Bromophenyl)-6-methylpyridazine	100677-88-1		250mg	$ 50.00	2022-06-06
TRC	B998860-500mg	3-(4-Bromophenyl)-6-methylpyridazine	100677-88-1		500mg	$ 65.00	2022-06-06
TRC	B998860-2.5g	3-(4-Bromophenyl)-6-methylpyridazine	100677-88-1		2.5g	$ 80.00	2022-06-06